N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C15H15ClN2O2/c1-2-20-14-8-6-12(7-9-14)17-15(19)18-13-5-3-4-11(16)10-13/h3-10H,2H2,1H3,(H2,17,18,19)
• InChI Key: RNCJYUXWPOFCKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2O2
• DSSTOX Substance ID: DTXSID70304183
• Molecular Weight: 290.74 g/mol
• CAS RN: 13141-93-0

Description

N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)urea, also known as cloquintocet-mexyl, is a herbicide that is widely used in agriculture to control broadleaf weeds in cereal crops. It belongs to the class of aryloxyphenoxypropionate herbicides and is known for its high efficacy and low toxicity compared to other herbicides.

Mechanism of Action

Cloquintocet-mexyl works by inhibiting the biosynthesis of fatty acids in plants, which leads to the disruption of cell membrane integrity and ultimately, the death of the plant. It specifically targets the acetyl-CoA carboxylase (ACCase) enzyme, which is involved in the first step of fatty acid synthesis. By inhibiting ACCase, N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)urea-mexyl prevents the formation of malonyl-CoA, which is a key intermediate in the fatty acid synthesis pathway.
Biochemical and Physiological Effects:
Cloquintocet-mexyl has been found to have low toxicity to mammals, birds, and aquatic organisms. It is rapidly metabolized and excreted from the body, and does not accumulate in the environment. However, it can have some effects on non-target plants and insects, which can be mitigated by following proper application guidelines.

Advantages and Limitations for Lab Experiments

Cloquintocet-mexyl has several advantages for use in lab experiments. It is highly effective in controlling broadleaf weeds in cereal crops, which can help to minimize experimental variability due to weed interference. It is also relatively easy to apply and has a low risk of phytotoxicity. However, there are some limitations to its use in lab experiments. It can be expensive compared to other herbicides, and its selectivity can be affected by environmental factors such as temperature and humidity.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)urea-mexyl. One area of interest is the development of new formulations and application methods that can further improve its efficacy and reduce its environmental impact. Another area of interest is the study of its effects on non-target organisms, such as beneficial insects and soil microorganisms. Additionally, there is a need for more research on the mechanisms of resistance to N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)urea-mexyl in weeds, which can help to develop new strategies for weed management.

Scientific Research Applications

Cloquintocet-mexyl has been extensively studied for its herbicidal properties and its effects on the environment. It has been found to be highly effective in controlling a wide range of broadleaf weeds in cereal crops such as wheat, barley, and oats. Its low toxicity and high selectivity make it an ideal herbicide for use in integrated pest management programs.